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Compound of Interest

Compound Name: 2'4' 6'-Triethoxyacetophenone
CAS No.: 480439-37-0
Cat. No.: B1622987
Get Quote
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Executive Summary & Compound Identity

2',4',6'-Triethoxyacetophenone is a lipophilic, etherified derivative of phloracetophenone.[1][2]
[3] Unlike its parent compound (2',4",6'-trihydroxyacetophenone), which is a high-melting solid
capable of hydrogen bonding, the triethoxy derivative is a low-melting solid characterized by
significant non-polar character.[1][2][3]

This shift in functionality—from hydroxyl (-OH) to ethoxy (-OEt) groups—drastically alters its
solubility landscape, eliminating water solubility while enhancing compatibility with a wide range
of organic solvents.[1][2][3] This compound is frequently utilized as a synthetic intermediate in
the preparation of lipophilic chalcones, flavonoids, and pharmaceutical precursors.[1][2][3]

Physicochemical Profile
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Technical Note

Chemical Structure

1-(2,4,6-

triethoxyphenyl)ethanone

Sterically crowded ether
linkages.[1][2][3]

Molecular Formula

C14H2004

MW: 252.31 g/mol

Melting Point

70-74 °C

Significantly lower than the
trimethoxy analog (98-102 °C)
due to crystal lattice disruption

by flexible ethyl chains.[2]

Polarity

Lipophilic / Non-polar

Lacks H-bond donors; accepts

H-bonds via ether oxygens.[1]

[2](3]

Predicted LogP

~25-3.0

Indicates strong affinity for

non-polar phases.[2]

Solubility Landscape

The solubility of 2',4',6'-Triethoxyacetophenone is governed by Van der Waals forces and

dipole-dipole interactions.[1][2][3] The ethyl groups create a hydrophobic shell, making the

molecule highly soluble in aprotic organic solvents but insoluble in aqueous media.[1][2][3]

Solvent Compatibility Table[2]
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Solvent Class

Specific Solvents

Solubility Status

Experimental
Application

Ideal for extraction

Chlorinated Dichloromethane ) ) ]
Very High and reaction medium.
Hydrocarbons (DCM), Chloroform
[11[2][3]
Preferred solvents for
] Acetone, Ethyl ] synthesis (e.g.,
Polar Aprotic High ) )
Acetate, THF alkylation reactions).
[1][2]
Used for nucleophilic
Polar Aprotic (High ) substitution reactions;
DMSO, DMF High

BP)

difficult to remove.[1]

[2]

Polar Protic

Ethanol, Methanol,

Isopropanol

High (Warm) /
Moderate (Cold)

Primary choice for
recrystallization.
Solubility drops
significantly upon
cooling.[1][2]

Non-Polar

Hexane, Heptane,

Petroleum Ether

Low to Moderate

Used as an anti-
solvent to precipitate
the product from
concentrated
ethereal/DCM
solutions.[1][2]

Aqueous

Water, Acidic/Basic
Water

Insoluble

The compound
precipitates
immediately upon
addition to water.[1][2]

Mechanistic Insight: The "Ethyl Effect”

The tri-ethylation of the phenolic oxygens removes the molecule's ability to act as a hydrogen
bond donor.[1][2][3] While the carbonyl and ether oxygens remain hydrogen bond acceptors,
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the bulky ethyl chains sterically hinder these interactions with water.[1][2][3] Consequently, the
lattice energy is lower (hence the 70°C melting point), but the hydration energy is insufficient to
overcome the hydrophobic effect, resulting in water insolubility.[1][2][3]

Visualization: Solubility Logic & Workflow

The following diagram illustrates the decision logic for solvent selection based on the
compound's molecular interactions.

Moderate Solubility
(Tem De endent) Non-Polar Solvents
p Dependent)  ____ P> (Hexane/Heptane)
Dominant Interaction: High Solubility Chlorinated/Aprotic
Van der Waals / Hydrophobic (DCM, EtOAc, Acetone)
2',4',6"-Triethoxyacetophenone
(Lipophilic Ether) Soluble (Warm)

Secondary Interaction: Recrystallization Candidate Protic Solvents
Dipole-Dipole Insoluble (Ethanol/Methanol)
Hydrophobic Effect Dominates)

Click to download full resolution via product page

Caption: Interaction map showing how the ethyl groups drive solubility toward chlorinated and
aprotic solvents while excluding water.[1][2][3]

Experimental Protocols
Protocol A: Solubility Determination (Gravimetric
Method)

Use this protocol to determine precise solubility limits for formulation or process scale-up.[1][2]

[3]

e Preparation: Weigh 100 mg of 2',4',6'-Triethoxyacetophenone into a clean, tared 4 mL
glass vial.
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Solvent Addition: Add the target solvent (e.g., Ethanol) in 100 L increments using a
micropipette.[1][2][3]

Equilibration: After each addition, vortex the vial for 30 seconds. If the solid persists, sonicate
for 1 minute at 25°C.

Endpoint: Continue addition until the solution becomes clear (no visible particulates).
Calculation:
[11[2]

Protocol B: Recrystallization Strategy

The low melting point (70-74°C) requires careful thermal control to avoid "oiling out" (liquid-
liquid phase separation).[1][2][3]

Dissolution: Dissolve the crude solid in the minimum amount of boiling Ethanol (or
Methanol).[1][2][3]

Filtration: Perform a hot filtration if insoluble impurities (e.g., salts) are present.[1][2][3]

Cooling: Allow the solution to cool slowly to room temperature. Do not place directly in an ice
bath, as this often causes the compound to oil out rather than crystallize.[1][2][3]

Seeding: If oiling occurs, scratch the glass or add a seed crystal of pure material.[1][2][3]

Collection: Once crystals form, cool to 0°C, then filter and wash with cold hexanes or cold
ethanol.

Applications & Handling

o Synthesis: Used as a nucleophilic aromatic partner in Friedel-Crafts acylations or aldol
condensations.[1][2][3]

o Storage: Store in a cool, dry place. While stable, the ether linkages can be susceptible to
cleavage under strong acidic conditions (e.g., BBrs/DCM).[1][2][3]
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« Safety: Standard organic handling (gloves, goggles).[1][2][3] Avoid inhalation of dust.[1][2][3]
[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1622987/docs#solubility-profile-of-2-4-6-
triethoxyacetophenone-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1622987/docs#solubility-profile-of-2-4-6-triethoxyacetophenone-a-technical-guide
https://www.benchchem.com/product/b1622987/docs#solubility-profile-of-2-4-6-triethoxyacetophenone-a-technical-guide
https://www.benchchem.com/product/b1622987?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

